N-benzyl-1-phenyl-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]methanamine

• IUPAC Name: N-benzyl-1-phenyl-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]methanamine
• InChI: InChI=1S/C23H21N3O/c1-4-10-19(11-5-1)16-26(17-20-12-6-2-7-13-20)18-22-24-25-23(27-22)21-14-8-3-9-15-21/h1-15H,16-18H2
• InChI Key: KHFWVRPMIXISKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)CC3=NN=C(O3)C4=CC=CC=C4
• Molecular Formula: C23H21N3O
• Molecular Weight: 355.4 g/mol

Description

N-benzyl-1-phenyl-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]methanamine is a chemical compound that has been widely used in scientific research. This compound is known for its potential in various fields, including medicine and pharmacology.

Scientific Research Applications

Synthesis and Characterization

N-benzyl-1-phenyl-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]methanamine and its derivatives have been synthesized through various chemical reactions, providing a foundation for understanding their structural properties and potential applications. One study describes the one-pot, four-component synthesis of novel cytotoxic agents, including this compound, highlighting its potential against several cancer cell lines with comparable or better activity than doxorubicin in some cases (Ramazani et al., 2014). Another study focuses on the synthesis and antimicrobial evaluation of derivatives, showing variable degrees of activity against bacterial and fungal strains (Visagaperumal et al., 2010).

Biological Activities

The compound has been investigated for its anti-tumor and antimicrobial potentials. It has shown cytotoxic activity against various cancer cell lines, including A549 (lung cancer), HT29 (colon cancer), HT1080 (fibrosarcoma), and MCF-7 (breast cancer), with certain derivatives displaying significant potency (Ramazani et al., 2014). Additionally, its derivatives have been evaluated for antimicrobial activities, revealing a variable degree of effectiveness against bacterial and fungal species (Visagaperumal et al., 2010).